Cas no 1251769-10-4 ((2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid)

(2S)-2-{[(tert-Butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid is a chiral Boc-protected amino acid derivative featuring a 4-methyltetrahydropyran moiety. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its stereospecificity and the stability provided by the tert-butoxycarbonyl (Boc) protecting group. The 4-methyloxan-4-yl group enhances lipophilicity, influencing pharmacokinetic properties in drug design. Its high purity and well-defined stereochemistry make it suitable for constructing complex peptidomimetics and bioactive molecules. The Boc group allows for selective deprotection under mild acidic conditions, enabling controlled synthetic modifications. This compound is commonly employed in the development of pharmaceuticals targeting chiral recognition and conformational stability.
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid structure
1251769-10-4 structure
Product Name:(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid
CAS No:1251769-10-4
MF:C13H23NO5
MW:273.325424432755
CID:5249725
PubChem ID:66733486
Update Time:2026-03-09

(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
    • F75138
    • (S)-tert-Butoxycarbonylamino-(4-methyl-tetrahydro-pyran-4-yl)-acetic acid
    • (S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)aceticacid
    • 2H-Pyran-4-acetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-4-methyl-, (αS)-
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid
    • 1251769-10-4
    • (2S)-2-(4-methyloxan-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
    • YDPPDXGANHHAFH-SECBINFHSA-N
    • SCHEMBL583993
    • Inchi: 1S/C13H23NO5/c1-12(2,3)19-11(17)14-9(10(15)16)13(4)5-7-18-8-6-13/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)/t9-/m1/s1
    • InChI Key: YDPPDXGANHHAFH-SECBINFHSA-N
    • SMILES: O1CCC(C)([C@@H](C(=O)O)NC(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 273.15762283g/mol
  • Monoisotopic Mass: 273.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 84.9

(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00821281-100mg
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
1251769-10-4 98%
100mg
¥5005.0 2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00821281-250mg
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
1251769-10-4 98%
250mg
¥10009.0 2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00821281-1g
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
1251769-10-4 98%
1g
¥30026.0 2023-04-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R148101-250mg
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid
1251769-10-4 98%
250mg
¥11010 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R148101-1g
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid
1251769-10-4 98%
1g
¥33029 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R148101-100mg
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid
1251769-10-4 98%
100mg
¥5506 2023-09-10
Ambeed
A613406-100mg
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
1251769-10-4 98%
100mg
$1074.0 2025-02-21
Ambeed
A613406-250mg
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
1251769-10-4 98%
250mg
$2167.0 2025-02-21
Ambeed
A613406-1g
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
1251769-10-4 98%
1g
$6194.0 2025-02-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3714-100MG
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid
1251769-10-4 95%
100MG
¥ 5,121.00 2023-04-03

Additional information on (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid

(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 1251769-10-4, known as (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The tert-butoxy carbonyl (Boc) group, a common protecting group in peptide synthesis, plays a pivotal role in its structure, while the 4-methyloxan-4-yl moiety adds complexity to its stereochemistry and functional properties.

Recent studies have highlighted the importance of chiral centers in drug design, and this compound exemplifies this with its (S)-configuration at the second carbon atom. This stereochemistry is crucial for determining its biological activity and selectivity. The Boc amino group not only serves as a protective group during synthesis but also contributes to the molecule's solubility and stability, making it an attractive candidate for further exploration in therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a building block for peptide synthesis. The Boc group is widely used in solid-phase peptide synthesis (SPPS), where it protects the amino group during the assembly of peptide chains. The presence of the 4-methyloxan-4-yl group introduces an additional layer of complexity, potentially allowing for the creation of more intricate peptide structures with enhanced pharmacokinetic properties.

Recent advancements in asymmetric synthesis have enabled researchers to efficiently construct molecules with specific stereochemistry, such as this compound. The use of chiral catalysts and enantioselective reactions has significantly improved the yield and enantiomeric excess (ee) of such compounds. These developments have made it possible to synthesize this compound on a larger scale, facilitating its application in preclinical studies.

In terms of biological activity, this compound has shown promise in various assays. Its ability to modulate key biological pathways makes it a potential candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that analogs of this compound can inhibit specific enzymes involved in tumor growth and metastasis, highlighting its therapeutic potential.

The 4-methyloxan-4-yl group also contributes to the molecule's pharmacokinetic profile by influencing its absorption, distribution, metabolism, and excretion (ADME) properties. Recent research has emphasized the importance of optimizing these properties to enhance drug efficacy and reduce toxicity. This compound's structure suggests that it may have favorable pharmacokinetics, making it a valuable tool for drug developers.

Moreover, the presence of the Boc group allows for controlled cleavage under specific conditions, enabling researchers to study the effects of deprotection on the molecule's activity. This feature is particularly useful in drug delivery systems where timed release or activation is desired.

In conclusion, (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid represents a versatile molecule with significant potential in medicinal chemistry. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a promising candidate for future therapeutic interventions. As research continues to uncover its full range of applications, this compound will undoubtedly play a key role in advancing our understanding of complex molecular systems.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD